Cas no 813-94-5 (Calcium Citrate)

Calcium Citrate is a highly bioavailable calcium supplement that offers enhanced solubility and stability compared to other calcium sources. It exhibits a synergistic effect when combined with vitamin D, promoting improved bone density and mineralization. Additionally, it exhibits reduced risk of gastrointestinal side effects often associated with calcium supplementation.
Calcium Citrate structure
Calcium Citrate structure
Product Name:Calcium Citrate
CAS No:813-94-5
MF:C6H8CaO7
MW:232.201521873474
MDL:MFCD00078618
CID:39938
PubChem ID:13136
Update Time:2025-09-09

Calcium Citrate Chemical and Physical Properties

Names and Identifiers

    • Calcium Citrate
    • CALCIUM(II) CITRATE
    • Citric acid calcium salt
    • citric acid sesquicalcium
    • tricalcium dicitrate
    • Tricalcium Citrate anhydrous
    • Calcium citrate tribasic
    • 2-Hydroxy-1,2,3-propanetricarboxylic acid calciuM salt
    • 2-Hydroxy-1,2,3-propanetricarboxylic acid calcium salt (2:3)
    • Tricalcium citrate
    • Calcium citrate (Ca3(O7C6H5)2) (7CI)
    • Citric acid, calcium salt (2:3) (8CI)
    • Acicontral
    • Citracal
    • Citrical
    • Tribasic calcium citrate
    • calcium 2-hydroxypropane-1,2,3-tricarboxylate (3/2)
    • 813-94-5
    • Calcium 2-hydroxy-1,2,3-propanetricarboxylate (3:2)
    • citric acid calcium salt (2:3)
    • calcium 2-hydroxypropane-1,2,3-tricarboxylate (3:2)
    • 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, calcium salt
    • NS00079735
    • AKOS015839590
    • Citric acid, calcium salt (2:3)
    • tricalcium bis(citric acid)
    • 86117BWO7P
    • Calcium (as citrate)
    • Calcimax
    • 7693-13-2
    • Calcitrate
    • Calcium Citrate anhydrous
    • CALCIUM CITRATE [HSDB]
    • HSDB 5756
    • tricalcium citrate tetrahydrate
    • INS NO.333(III)
    • Tricalcium dicitrate tetrahydrate
    • CALCIUM CITRATE [WHO-DD]
    • CALCIUM CITRATE [MI]
    • EC 212-391-7
    • J-509604
    • UNII-86117BWO7P
    • 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, calcium salt (2:3)
    • Calcium citrate, tribasic
    • tricalcium;2-hydroxypropane-1,2,3-tricarboxylate
    • Calcium citrate [USAN]
    • DTXSID7061148
    • EINECS 212-391-7
    • CHEMBL2106123
    • Q420280
    • E-333(III)
    • tricalcium bis(2-hydroxypropane-1,2,3-tricarboxylic acid)
    • CHEBI:190513
    • FNAQSUUGMSOBHW-UHFFFAOYSA-H
    • INS-333(III)
    • DB11093
    • MDL: MFCD00078618
    • Inchi: 1S/C6H8O7.Ca/c7-3(8)1-6(13,5(11)12)2-4(9)10;/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);
    • InChI Key: QXDHJHQRJCJRAU-UHFFFAOYSA-N
    • SMILES: [Ca].O=C(CC(CC(O)=O)(C(O)=O)O)O

Computed Properties

  • Exact Mass: 497.89500
  • Monoisotopic Mass: 497.895
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 4
  • Complexity: 211
  • Covalently-Bonded Unit Count: 5
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 281A^2

Experimental Properties

  • Color/Form: White crystalline powder, odorless.
  • Density: 1.63
  • Melting Point: 120 °C (loses water)
  • Boiling Point: 309.6 °C at 760 mmHg
  • Flash Point: 155.2 °C
  • Solubility: 0.1 M HCl: 0.01 M at 20 °C, clear, colorless
  • Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
  • PSA: 281.24000
  • LogP: -10.50520
  • Solubility: Insoluble in ethanol, insoluble in water.

Calcium Citrate Security Information

  • WGK Germany:1

Calcium Citrate Customs Data

  • HS CODE:2918150000
  • Customs Data:

    China Customs Code:

    2918150000

    Overview:

    2918150000. Citrate and citrate. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:4ABxy(Export license,Customs clearance form for Inbound Goods,Customs clearance form for outbound goods export license(processing trade),Export license(Small border trade)). MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    4.Export license
    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods
    x.Export license(processing trade)
    y.Export license(Small border trade)

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    N.Export commodity inspection

    Summary:

    2918150000. other salts and esters of citric acid. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:4ABXY(export license,certificate of inspection for goods inward,certificate of inspection for goods outwardexport license(processing trade),export license(border small volume trade)). MFN tariff:6.5%. General tariff:30.0%

Calcium Citrate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
C906408-500g
Calcium citrate
813-94-5 ≥98%
500g
¥63.00 2022-09-29
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
C906408-2.5kg
Calcium citrate
813-94-5 ≥98%
2.5kg
¥272.00 2022-09-29
SHANG HAI YUAN YE Biotechnology Co., Ltd.
S68234-25g
Calcium Citrate
813-94-5 98%
25g
¥100.00 2021-09-02
SHANG HAI YUAN YE Biotechnology Co., Ltd.
S68234-100g
Calcium Citrate
813-94-5 98%
100g
¥280.00 2021-09-02
SHANG HAI YUAN YE Biotechnology Co., Ltd.
S68234-500g
Calcium Citrate
813-94-5 98%
500g
¥880.00 2021-09-02
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
C33280-100g
Calcium Citrate
813-94-5 98%
100g
¥352.0 2022-04-28
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
C33280-25g
Calcium Citrate
813-94-5 98%
25g
¥132.0 2022-04-28
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
C33280-2.50kg
Calcium Citrate
813-94-5 98%
2.50kg
¥238.0 2022-04-28
abcr
AB524176-25 g
Calcium citrate, anhydrous, 98%; .
813-94-5 98%
25g
€69.90 2023-06-14
abcr
AB524176-100 g
Calcium citrate, anhydrous, 98%; .
813-94-5 98%
100g
€84.50 2023-06-14

Calcium Citrate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:813-94-5)Calcium citrate
Order Number:LE556;LE9851
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:39
Price ($):discuss personally
Email:18501500038@163.com
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:813-94-5)Calcium Citrate
Order Number:KLD048
Stock Status:in Stock
Quantity:food grade
Purity:99%
Pricing Information Last Updated:Thursday, 3 July 2025 17:01
Price ($):discuss personally
Email:sales3257@jskolod.com

Calcium Citrate Spectrogram

1H NMR 300 MHz DMSO
1H NMR
13C NMR
13C NMR
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:813-94-5)Calcium citrate
LE556;LE9851
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email
Jiangsu Kolod Food Ingredients Co.,ltd
(CAS:813-94-5)Calcium Citrate
KLD048
Purity:99%
Quantity:food grade
Price ($):Inquiry
Email